Cas no 77744-42-4 (Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)
77744-42-4 structure
Product Name:Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
CAS No:77744-42-4
MF:C18H38O3Si
MW:330.578027248383
CID:535565
PubChem ID:9996773
Update Time:2025-04-19
Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
- 12-[tert-butyl(dimethyl)silyl]oxydodecanoic acid
- SCHEMBL4844799
- DTXSID10433941
- 77744-42-4
-
- Inchi: 1S/C18H38O3Si/c1-18(2,3)22(4,5)21-16-14-12-10-8-6-7-9-11-13-15-17(19)20/h6-16H2,1-5H3,(H,19,20)
- InChI Key: VBVNDUUQYYRNHR-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OCCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 330.25902160g/mol
- Monoisotopic Mass: 330.25902160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53000
- LogP: 5.99380
Dodecanoic acid, 12-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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